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Compound of Interest

Compound Name: Aromadendrene

Cat. No.: B7782881 Get Quote

For Immediate Reference: Treat Aromadendrene as a flammable, hazardous chemical waste.

Do not dispose of it down the drain or in regular trash. Adherence to your institution's specific

hazardous waste protocols is mandatory.

This guide provides essential safety and logistical information for the proper disposal of

Aromadendrene, tailored for researchers, scientists, and drug development professionals. By

following these procedures, you can ensure the safety of laboratory personnel and compliance

with environmental regulations, fostering a culture of safety and responsibility.

Chemical and Physical Properties of
Aromadendrene
A comprehensive understanding of Aromadendrene's properties is fundamental to its safe

handling and disposal. The following table summarizes key quantitative data.
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Property Value Source(s)

Molecular Formula C₁₅H₂₄ [1][2][3]

Molecular Weight 204.35 g/mol [1][2]

Appearance Liquid [2]

Boiling Point 261–263 °C (501.8–505.4 °F) [2]

Flash Point 90 °C (194 °F) [2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Insoluble in water.

[4][5]

Octanol/Water Partition

Coefficient (logP)
4.7 [1]

Hazard Identification and Safety Precautions
Aromadendrene is classified as a hazardous substance with the following risk profile:

Flammability: Combustible liquid.[1][2]

Health Hazards:

May be fatal if swallowed and enters airways (Aspiration Hazard).[1][2]

Causes skin irritation.[1][2][3]

Causes serious eye irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

Personal Protective Equipment (PPE)
Before handling Aromadendrene for any purpose, including disposal, the following PPE is

mandatory:
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Eye Protection: Safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat is required. For larger quantities or in case of a spill,

consider impervious clothing.

Respiratory Protection: Work in a well-ventilated area, preferably a fume hood. If aerosol

formation is likely, a suitable respirator may be necessary.

Step-by-Step Disposal Protocol
This protocol outlines the systematic procedure for the safe disposal of Aromadendrene waste

in a laboratory setting.

Step 1: Waste Segregation
Proper segregation is the cornerstone of safe chemical waste management.

Identify the Waste Stream: Aromadendrene is a non-halogenated organic solvent. It must

be collected in a waste container designated for this category.

Prevent Mixing: Never mix Aromadendrene waste with incompatible chemicals such as

acids, bases, or oxidizers.[3] Mixing with other non-halogenated organic solvents is generally

acceptable, but consult your institution's guidelines.

Step 2: Waste Collection
Select an Appropriate Container:

Use a container made of a material compatible with Aromadendrene (e.g., glass or

polyethylene).

The container must have a secure, leak-proof screw cap.

Ensure the container is clean and dry before use.

Label the Container:
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Affix a hazardous waste label to the container before adding any waste.

Clearly write the full chemical name, "Aromadendrene," and its concentration. Do not use

abbreviations.

Include the date when the first waste was added.

Accumulate Waste:

Conduct all waste transfers within a fume hood to minimize inhalation exposure.

Keep the waste container closed at all times, except when adding waste.

Do not fill the container to more than 80% capacity to allow for vapor expansion.

Store the waste container in a designated satellite accumulation area within the laboratory.

This area should have secondary containment to catch any potential leaks.

Step 3: Accidental Spill Cleanup
In the event of a spill, follow these procedures immediately:

Ensure Safety: Alert personnel in the immediate area and restrict access. If the spill is large

or involves other hazardous materials, evacuate and contact your institution's Environmental

Health and Safety (EHS) department.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within

it.

Absorb the Spill: Use an inert, non-combustible absorbent material such as sand, diatomite,

or universal binders to contain and absorb the liquid.[2]

Collect Contaminated Materials: Carefully scoop the absorbent material and any other

contaminated items (e.g., gloves, paper towels) into a designated hazardous waste

container.

Decontaminate the Area: Clean the spill area with soap and water.
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Dispose of Cleanup Waste: The collected contaminated material must be disposed of as

hazardous waste, following the same procedures as for liquid Aromadendrene waste.

Step 4: Disposal of Empty Containers
Empty containers that held Aromadendrene must also be treated as hazardous waste.

Rinsing:

Triple-rinse the empty container with a suitable solvent (e.g., acetone or ethanol).

Crucially, the first rinsate must be collected and disposed of as hazardous chemical waste.

[6] Subsequent rinsates may also need to be collected, depending on institutional policy.

Container Disposal:

After thorough rinsing and air-drying, deface or remove the original label.[6]

Dispose of the rinsed container according to your institution's guidelines for chemically

contaminated glassware or plasticware.

Step 5: Final Disposal
Arrange for the collection of the hazardous waste container by your institution's EHS or a

certified hazardous waste disposal contractor. Do not allow the waste to accumulate in the

laboratory for extended periods.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Aromadendrene.
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Caption: Logical workflow for the safe disposal of Aromadendrene waste.

By adhering to these detailed procedures, laboratory professionals can manage

Aromadendrene waste safely and responsibly, contributing to a secure research environment.

Always prioritize safety and consult your institution's specific guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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